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Executive Summary

Methyl allyloxyacetate (CAS: 25130-82-9) is a highly versatile, bifunctional organic building
block increasingly utilized in the synthesis of complex active pharmaceutical ingredients (APIS).
Featuring both a terminal alkene and an ester-linked ether, it serves as a critical intermediate in
cross-metathesis, allylation, and targeted enolate alkylation reactions.

Despite its synthetic utility, empirical thermodynamic data for methyl allyloxyacetate remains
sparse in standard literature. For chemical engineers and formulation scientists scaling up
reactions, the absence of precise thermodynamic parameters—such as heat capacity ( Cp),
enthalpy of vaporization ( AHvap), and phase transition temperatures—poses significant risks
to reactor safety and process optimization. This whitepaper establishes a comprehensive
framework for the thermodynamic characterization of methyl allyloxyacetate, synthesizing
predictive computational modeling [1] with rigorous experimental validation protocols [2].
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Molecular Identity & Theoretical Framework

Chemical Identity:

o |[UPAC Name: Methyl 2-(prop-2-en-1-yloxy)acetate
e CAS Registry Number: 25130-82-9

e Molecular Formula: CeH1003

¢ Molecular Weight: 130.14 g/mol

Predictive Thermodynamics via Group Additivity and
Electronic Structure

When empirical data is unavailable, establishing a baseline thermodynamic profile requires
robust predictive models. We employ a dual-pronged theoretical approach:

e The Joback Method (Group Contribution): By dissecting the molecule into its constituent
functional groups (—CHs, —-CHz—, =CH-, =CHz2, —O—, —COO-), the Joback method allows for
the estimation of critical properties ( Tc, Pc) and the normal boiling point ( Tb) [3]. Because
the Joback method assumes no interactions between groups, it provides a highly reliable,
idealized baseline for aliphatic esters and ethers.

e Density Functional Theory (DFT): To predict the ideal-gas heat capacity and standard
enthalpy of formation ( AHfe), DFT calculations are utilized. By applying the quasi-harmonic
approximation to the vibrational frequencies of the molecule's optimized geometry, DFT
provides high-fidelity energetic properties that account for electron correlation at a low
computational cost [4].

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b2705662/docs?utm_src=pdf-body#thermodynamic-profiling-of-methyl-allyloxyacetate-a-technical-guide-for-advanced-drug-development
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2705662?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Methyl Allyloxyacetate

(CAS: 25130-82-9)

Theoretical Profiling Experimental

Joback Method Density Functional Theory Differential Scanning Thermogravimetric
(Group Additivity) (Electronic Structure) Calorimetry (DSC) Analysis (TGA)

Predicted Properties Empirical Properties
(Tb, Tc, Pc, Hf) (Cp, Tm, Vapor Pressure)

Thermodynamic Matrix
for Drug Development

Click to download full resolution via product page

Caption: Integrated workflow for the thermodynamic characterization of Methyl allyloxyacetate.
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Summary of Baseline Thermodynamic Data

The following table synthesizes predicted values derived from computational models alongside
analogous experimental baselines.

Thermodynamic Property Value Derivation Method
Predicted
Density (p) 1.189+0.06 g/cm3 (ChemSpider/Guidechem

algorithms) [5]

- . Joback Group Contribution
Normal Boiling Point ( Tb) =162-C

Method [3]
_ _ Analogous Aliphatic Ester
Melting Point ( Tm) <-20-C )
Extrapolation
Enthalpy of Vaporization Clausius-Clapeyron / Riedel's
by P ( =42.5 kJ/mol ) pey
AHvap) Equation
Standard Enthalpy of DFT (PBEsol functional) / Hess
) =-540 kJ/mol
Formation ( AHfe) Cycles [6]

Experimental Validation Protocols

To transition from theoretical models to GMP-compliant scale-up, researchers must empirically
validate the thermal behavior of methyl allyloxyacetate. The following protocols are designed as
self-validating systems to ensure maximum trustworthiness and reproducibility.

Protocol 1: Isobaric Heat Capacity ( Cp) Determination
via DSC

Differential Scanning Calorimetry (DSC) is the gold standard for measuring the molar heat
capacity of organic liquids as a function of temperature[7]. Because methyl allyloxyacetate is a
volatile liquid at elevated temperatures, standard open-pan DSC will result in endothermic
evaporation artifacts.

Causality & Logic: We utilize hermetically sealed aluminum pans to suppress volatilization.
Furthermore, a three-step "Sapphire Method" is employed. By running a baseline, a known
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sapphire standard, and the sample under identical conditions, we isolate the true heat flow of
the sample from the thermal inertia of the instrument itself.

Step-by-Step Methodology:

e Instrument Calibration: Calibrate the DSC using an Indium standard to ensure temperature
accuracy ( £0.1-C) and cell constant precision.

» Baseline Run: Place two empty, hermetically sealed aluminum pans in the sample and
reference furnaces. Run a thermal program from =50 C to 100 C at a heating rate of
10-C/min . Record the baseline heat flow.

o Sapphire Reference Run: Place a standard sapphire disk (of known Cp) into the sample pan,
seal it, and repeat the exact thermal program.

o Sample Run: Accurately weigh 10-15 mg of high-purity methyl allyloxyacetate into a new
aluminum pan. Hermetically seal the pan using a sample press to withstand internal vapor
pressure. Run the identical thermal program.

o Data Integration: Calculate the specific heat capacity ( Cp) of the sample using the following
equation:

Cp,sample=Cp,sapphirexMasssampleMasssapphirexHeatFlowsapphire—HeatFlowbaseline
HeatFlowsample—HeatFlowbaseline

Protocol 2: Vapor Pressure and AHvapProfiling via
Isothermal TGA

Understanding the vapor pressure of methyl allyloxyacetate is critical for designing distillation
columns and vacuum drying processes. Thermogravimetric Analysis (TGA) can be adapted to
measure vapor pressure dynamically [8].

Causality & Logic: Evaporation is a zero-order kinetic process under isothermal conditions. By
measuring the constant rate of mass loss at various isothermal holds, and calibrating the
system with a reference compound (e.g., benzoic acid), we can accurately plot the vapor
pressure curve without requiring complex ebulliometers.

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2705662?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Step-by-Step Methodology:

System Purge: Purge the TGA furnace with dry Nitrogen at a constant flow rate of 50 mL/min
to ensure the partial pressure of the analyte in the bulk gas remains effectively zero.

Sample Loading: Load 20 mg of methyl allyloxyacetate into an open platinum crucible.

Isothermal Holds: Program the TGA to heat rapidly to 400 C and hold isothermally for 30
minutes. Repeat this process for 502 C,60-C,70-C, and 80-C .

Rate Extraction: Extract the linear mass loss rate ( dm/dt ) for each isothermal segment.

Clausius-Clapeyron Mapping: Convert the mass loss rates to vapor pressure using the
Langmuir equation. Plot In(P) versus 1/T (Kelvin). The slope of this line equals —AHvap/R ,
allowing for the direct experimental derivation of the enthalpy of vaporization.

Downstream Implications for Drug Development

The thermodynamic parameters of methyl allyloxyacetate directly dictate its handling and

application in pharmaceutical synthesis:

Reaction Calorimetry & Safety: The functionalization of the terminal alkene (e.g., via
epoxidation or hydroboration) is highly exothermic. Knowing the precise Cpof methyl
allyloxyacetate allows process chemists to calculate the adiabatic temperature rise ( ATad)
during a thermal runaway scenario, ensuring cooling jackets are appropriately sized.

Gibbs Free Energy of Solvation: In biphasic reaction systems, the partition coefficient of
methyl allyloxyacetate is governed by its thermodynamic stability in polar vs. non-polar
media. DFT-derived solvation energies assist in selecting optimal solvent systems for liquid-
liquid extraction during downstream processing.

Stability & Storage: The presence of the allyl ether linkage makes the molecule susceptible
to auto-oxidation (peroxide formation) over time. Thermodynamic profiling helps establish the
activation energy ( Ea) for degradation pathways, informing the required storage
temperatures and the necessity of radical scavengers (like BHT) for long-term API stability.

To cite this document: BenchChem. [Thermodynamic Profiling of Methyl Allyloxyacetate: A
Technical Guide for Advanced Drug Development]. BenchChem, [2026]. [Online PDF].
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Available at: [https://www.benchchem.com/product/b2705662/docs#thermodynamic-profiling-
of-methyl-allyloxyacetate-a-technical-guide-for-advanced-drug-development]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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